Cas no 1891845-68-3 (3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one)

• Product Name: 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one
• CAS No: 1891845-68-3
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6028825
• PubChem ID: 117366919
• Update Time: 2025-05-20

3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one
• EN300-1907229
• 1891845-68-3

• Inchi： 1S/C9H9BrFNO/c10-7-5-6(1-2-8(7)11)9(13)3-4-12/h1-2,5H,3-4,12H2
• InChI Key： ZTOALMUFHYIJHM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(CCN)=O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one

Introduction to 3-Amino-1-(3-Bromo-4-Fluorophenyl)propan-1-one (CAS No. 1891845-68-3)

3-Amino-1-(3-bromo-4-fluorophenyl)propan-1-one, also known by its CAS number 1891845-68-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo and fluoro substituent on the phenyl ring, along with an amino group and a ketone functional group. These features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The molecular formula of 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one is C₉H₉BrFNO, and its molecular weight is approximately 247.07 g/mol. The compound's structure can be represented as:

In recent years, 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits selective inhibition of certain kinases, which are critical enzymes in cellular signaling pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one demonstrated potent inhibitory activity against the enzyme cyclin-dependent kinase 2 (CDK2). CDK2 is a key regulator of the cell cycle and is often overexpressed in various types of cancer. The inhibition of CDK2 by this compound could potentially lead to cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for anticancer drug development.

Beyond its anticancer properties, 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2021 found that this compound effectively reduced the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism by which it achieves this effect is thought to involve modulation of protein-protein interactions and stabilization of cellular membranes.

The synthesis of 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one typically involves a multi-step process that begins with the bromination and fluorination of a phenyl ring, followed by the introduction of an amino group and a ketone functional group. Various synthetic routes have been developed to optimize yield and purity, including those involving palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions.

In terms of pharmacokinetics, preliminary studies have shown that 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are crucial for ensuring that the compound can effectively reach its target site within the body and exert its intended biological effects.

The safety profile of 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-amino-1-(3-bromo-4-fluorophenyl)propan-1-one (CAS No. 1891845-68-3) represents a promising lead compound with potential applications in the treatment of cancer, neurodegenerative diseases, and other conditions. Ongoing research continues to explore its biological activities and optimize its properties for therapeutic use. As new findings emerge, this compound may play a significant role in advancing our understanding and treatment of various diseases.